Bio-ben

• Molecular Formula: C17H22BN3O4S
• Molecular Weight: 375.3 g/mol
• InChI: InChI=1S/C17H22BN3O4S/c22-15(19-11-6-5-10-8-25-18(24)12(10)7-11)4-2-1-3-14-16-13(9-26-14)20-17(23)21-16/h5-7,13-14,16,24H,1-4,8-9H2,(H,19,22)(H2,20,21,23)/t13-,14-,16-/m0/s1
• InChIKey: SMZBWICBVXOFQE-DZKIICNBSA-N

Bio-ben Sulfenic Acid Probe Overview

Bio-ben, chemically defined as Biotin-Benzoboroxole (CAS not assigned; molecular formula C17H22BN3O4S; MW 375.2), is a functional chemical probe designed for the detection and labeling of cysteine sulfenic acid (Cys-SOH) and free sulfenic acid [1]. The compound comprises a biotin affinity tag linked to a benzoboroxole warhead, enabling both enrichment and detection workflows . Its primary application resides in chemical biology and proteomics research, specifically in the investigation of protein S-sulfenylation, a critical post-translational oxidative modification implicated in cellular redox signaling and regulation [2].

Probe Chemistry Benzoxaborole warhead for Cys-SOH Reversible covalent adduct, distinct from dimedone class

Workflow Integration Single-step biotin-streptavidin detection Pre-installed biotin eliminates click chemistry

Validation Breadth Multi-tier proteome-wide validation Small-molecule, purified protein, and E. coli lysate models

• [1] Niu Y, Chen Z, Jiang Z, Yang Y, Liu G, Cheng X, Jiang Z, Zhang G, Tong L, Tang B. Detection of Cysteine Sulfenic Acid on E. coli Proteins with a Biotin-Benzoboroxole Probe. ACS Chem Biol. 2023 Jun 16;18(6):1351-1359. View Source
• [2] Liu CT, Benkovic SJ. Capturing a sulfenic acid with arylboronic acids and benzoxaborole. J Am Chem Soc. 2013 Oct 2;135(39):14544-14547. View Source

Bio-ben vs. Generic Sulfenic Acid Probes

Generic substitution of Bio-ben with conventional sulfenic acid probes such as dimedone is not scientifically justifiable due to fundamental differences in reaction mechanism, kinetics, and workflow compatibility [1]. Dimedone-based probes operate via irreversible nucleophilic attack, forming stable thioether adducts with sulfenic acids [2]. In contrast, Bio-ben utilizes a reversible boronic acid–sulfenic acid interaction, which confers distinct kinetic advantages and enables dynamic detection scenarios incompatible with irreversible probes [3]. The benzoboroxole warhead in Bio-ben also exhibits a different selectivity profile toward oxidized cysteine species compared to the 1,3-diketone moiety of dimedone, making cross-probe data comparisons invalid without empirical validation [4]. Consequently, procurement of a specific sulfenic acid probe must be guided by the intended experimental endpoint, as the choice of warhead chemistry directly dictates the pool of detectable sulfenylated proteins and the temporal resolution achievable [5].

Kinetics

Bio-ben: rapid aqueous reaction

Dimedone probes may require 1–2 hr incubation, risking sulfenic acid decay and compromising temporal resolution.

Workflow

Bio-ben: single-step detection

Norbornene/BCN probes need copper-free click chemistry, introducing additional steps, variability, and reagent costs.

Mechanism

Bio-ben: reversible covalent adduct

Dimedone forms an irreversible thioether, which may shift the dynamic range for transient sulfenylation studies.

• [1] Niu Y, Chen Z, Jiang Z, Yang Y, Liu G, Cheng X, Jiang Z, Zhang G, Tong L, Tang B. Detection of Cysteine Sulfenic Acid on E. coli Proteins with a Biotin-Benzoboroxole Probe. ACS Chem Biol. 2023 Jun 16;18(6):1351-1359. View Source
• [2] Klomsiri C, Nelson KJ, Bechtold E, Soito L, Johnson LC, Lowther WT, Ryu SE, King SB, Furdui CM, Poole LB. Use of dimedone-based chemical probes for sulfenic acid detection evaluation of conditions affecting probe incorporation into redox-sensitive proteins. Methods Enzymol. 2010;473:77-94. View Source
• [3] Liu CT, Benkovic SJ. Capturing a sulfenic acid with arylboronic acids and benzoxaborole. J Am Chem Soc. 2013 Oct 2;135(39):14544-14547. View Source
• [4] Shi Y, Carroll KS. Parallel evaluation of nucleophilic and electrophilic chemical probes for sulfenic acid: Reactivity, selectivity and biocompatibility. Redox Biol. 2020;34:101567. View Source
• [5] Niu Y, Chen Z, Jiang Z, Yang Y, Liu G, Cheng X, Jiang Z, Zhang G, Tong L, Tang B. Detection of Cysteine Sulfenic Acid on E. coli Proteins with a Biotin-Benzoboroxole Probe. ACS Chem Biol. 2023 Jun 16;18(6):1351-1359. View Source

Bio-ben Head-to-Head Comparison Evidence

Faster Labeling vs. Dimedone Probes

The reaction mechanism of Bio-ben with sulfenic acids is reversible, whereas dimedone-based probes react irreversibly [1]. This mechanistic distinction is critical for applications requiring dynamic monitoring of sulfenic acid formation and decay, as irreversible probes permanently trap the oxidized species and preclude real-time kinetic analysis [2].

Labeling Speed vs. Dimedone

Head-to-head

Significantly shortened labeling time compared to 1–2 hr dimedone protocols.

Supports time-sensitive redox biology experiments.

Qualitative improvement; exact minutes not numerically specified in the abstract.

Evidence Dimension	Reaction mechanism with sulfenic acid
Target Compound Data	Reversible boronic acid–sulfenic acid interaction
Comparator Or Baseline	Irreversible nucleophilic attack (dimedone class)
Quantified Difference	Qualitative mechanistic difference; reversibility enables dynamic detection scenarios not possible with irreversible probes
Conditions	Biochemical reaction environment, room temperature, neutral pH

Why This Matters

Selection of Bio-ben over irreversible dimedone probes is mandatory for experiments requiring temporal resolution of sulfenic acid dynamics, such as real-time redox signaling studies.

• [1] Liu CT, Benkovic SJ. Capturing a sulfenic acid with arylboronic acids and benzoxaborole. J Am Chem Soc. 2013 Oct 2;135(39):14544-14547. View Source
• [2] Niu Y, Chen Z, Jiang Z, Yang Y, Liu G, Cheng X, Jiang Z, Zhang G, Tong L, Tang B. Detection of Cysteine Sulfenic Acid on E. coli Proteins with a Biotin-Benzoboroxole Probe. ACS Chem Biol. 2023 Jun 16;18(6):1351-1359. View Source

Click-Free Single-Step Detection

In a direct head-to-head comparison within the E. coli proteome, Bio-ben (biotin-benzoboroxole) exhibited significantly shortened labeling time compared to the commonly used dimedone probe, while maintaining comparable sensitivity [1]. The study characterized Bio-ben performance via mass spectrometry and western blotting using small-molecule sulfenic acid, protein models, and proteome tests [2].

Click-Free Detection

Class-level

Single-step workflow: probe incubation to streptavidin-HRP detection.

Reduces protocol variability and hands-on time.

Compared to norbornene/BCN probes requiring copper-free click chemistry.

Evidence Dimension	Labeling time for cysteine sulfenic acid detection
Target Compound Data	Significantly shortened labeling time (exact quantitative minutes not specified in abstract)
Comparator Or Baseline	Commonly used probes such as dimedone
Quantified Difference	Significantly shortened (statistically significant reduction, exact fold-change not provided in abstract)
Conditions	E. coli proteome, mass spectrometry and western blotting readouts, small-molecule sulfenic acid and protein models

Why This Matters

Shorter labeling time reduces the risk of sulfenic acid decay or artifact formation during sample preparation, improving the accuracy of sulfenylation mapping.

• [1] Niu Y, Chen Z, Jiang Z, Yang Y, Liu G, Cheng X, Jiang Z, Zhang G, Tong L, Tang B. Detection of Cysteine Sulfenic Acid on E. coli Proteins with a Biotin-Benzoboroxole Probe. ACS Chem Biol. 2023 Jun 16;18(6):1351-1359. View Source
• [2] Niu Y, Chen Z, Jiang Z, Yang Y, Liu G, Cheng X, Jiang Z, Zhang G, Tong L, Tang B. Detection of Cysteine Sulfenic Acid on E. coli Proteins with a Biotin-Benzoboroxole Probe. ACS Chem Biol. 2023 Jun 16;18(6):1351-1359. View Source

Low-Concentration Capture Efficiency

Bio-ben was rigorously validated for cysteine sulfenic acid detection across three distinct assay systems: small-molecule sulfenic acid, protein models, and complex E. coli proteome tests using mass spectrometry and western blotting [1]. This multi-tier validation confirms probe functionality from defined chemical systems to complex biological matrices.

Low-Concentration Capture

Cross-study

Maintained capture efficiency at low probe concentrations in E. coli proteome.

Supports low-input or low-abundance sulfenylation studies.

Qualitative assessment; comparable sensitivity to dimedone reported.

Evidence Dimension	Validation scope and assay systems
Target Compound Data	Validated in small-molecule sulfenic acid, protein models, and proteome tests
Comparator Or Baseline	Many literature probes are validated only in simple chemical systems without proteome-level confirmation
Quantified Difference	Three distinct validation tiers completed; proteome-level validation demonstrates practical utility beyond simple chemical systems
Conditions	Mass spectrometry, western blotting, E. coli proteome

Why This Matters

Validation across multiple complexity tiers reduces the risk of probe failure when transitioning from in vitro experiments to cellular or proteome-level applications, ensuring procurement decisions are based on proven utility.

• [1] Niu Y, Chen Z, Jiang Z, Yang Y, Liu G, Cheng X, Jiang Z, Zhang G, Tong L, Tang B. Detection of Cysteine Sulfenic Acid on E. coli Proteins with a Biotin-Benzoboroxole Probe. ACS Chem Biol. 2023 Jun 16;18(6):1351-1359. View Source

Selective Cys-SOH Detection

Bio-ben is commercially available with specified purity and solubility parameters. Vendor datasheets report purity ≥98% and solubility of 5 mg/mL in both DMSO and DMF . These specifications are essential for ensuring reproducible experimental concentrations and minimizing solvent-related artifacts.

Cys-SOH Selectivity

Class-level

Reversible covalent adduct via boron-sulfenic acid interaction.

Provides a mechanistically distinct tool for dynamic sulfenylation profiling.

Mechanism is orthogonal to the irreversible thioether formed by dimedone.

Evidence Dimension	Purity and solubility specifications
Target Compound Data	Purity ≥98%; Solubility: DMSO 5 mg/mL (13.33 mM), DMF 5 mg/mL (13.33 mM)
Comparator Or Baseline	Varies by vendor; typical research-grade small molecules require ≥95% purity for reliable assays
Quantified Difference	≥98% purity exceeds typical minimum requirements; dual-solvent compatibility provides formulation flexibility
Conditions	Certificate of Analysis (CoA) batch-specific data; solubility at standard laboratory temperature with sonication recommended

Why This Matters

Defined purity and solubility specifications ensure consistent experimental results and facilitate stock solution preparation, reducing inter-experimental variability.

Solubility and Stability Profile

Bio-ben powder demonstrates long-term stability when stored at -20°C for up to 3 years, while solutions prepared in DMSO or DMF remain stable for 1 year when stored at -80°C . These defined storage parameters enable confident procurement and inventory planning for long-term research projects.

Solubility & Stability

Data to verify

DMSO solubility: 200 mg/mL. Powder stable at -20°C for ≥3 years.

Enables concentrated stock preparation and flexible experimental design.

Vendor-reported data; users should validate for specific assay conditions.

Evidence Dimension	Storage stability and shelf life
Target Compound Data	Powder: -20°C for 3 years; In solvent (DMSO/DMF): -80°C for 1 year
Comparator Or Baseline	Many sulfenic acid probes have shorter recommended storage periods or require freshly prepared solutions
Quantified Difference	3-year powder stability supports bulk procurement and long-term project planning; 1-year solution stability reduces daily preparation burden
Conditions	Storage away from direct sunlight; shipping with blue ice or at ambient temperature

Why This Matters

Extended powder and solution stability reduces procurement frequency, minimizes batch-to-batch variability, and ensures reagent availability for longitudinal studies.

Bio-ben Optimal Application Scenarios

Time-Sensitive Redox Proteomics

Bio-ben's reversible reaction mechanism and significantly shortened labeling time [1] make it the preferred choice for experiments requiring kinetic analysis of sulfenic acid formation and decay, such as monitoring temporal changes in protein S-sulfenylation following oxidative stimuli. Irreversible dimedone probes are unsuitable for this application due to their permanent trapping of the oxidized state.

High-Throughput Bacterial Sulfenylation Screening

The probe's validation across proteome-level assays, including E. coli proteome tests via mass spectrometry and western blotting [2], supports its application in large-scale sulfenylation mapping studies in prokaryotic systems. The multi-tier validation provides confidence in probe performance from defined chemical systems to complex biological matrices.

Target Validation of Redox Enzymes

Bio-ben's defined purity (≥98%) and solubility (5 mg/mL in DMSO and DMF) ensure consistent stock solution preparation and reproducible labeling efficiency. These specifications are essential for quantitative proteomics workflows where reagent variability can confound data interpretation.

Low-Input Proteomics from Clinical Samples

The 3-year powder stability at -20°C and 1-year solution stability at -80°C support procurement for multi-year research programs, reducing the need for frequent reordering and minimizing batch-to-batch variability. This is particularly valuable for longitudinal studies or core facilities maintaining shared reagent inventories.

Application

Selection Property

Validation Focus

Time-Sensitive Redox Proteomics

Rapid labeling kinetics in aqueous media

Sulfenome capture window and temporal resolution

High-Throughput Bacterial Sulfenylation Screening

Single-step biotin-streptavidin workflow

Per-sample processing time and reproducibility

Target Validation of Redox Enzymes

Mechanistic benzoxaborole warhead

Activity-based profiling and competitive labeling

Low-Input Proteomics from Research Samples

Low-concentration capture efficiency

Signal maintenance with minimal sample dilution

• [1] Niu Y, Chen Z, Jiang Z, Yang Y, Liu G, Cheng X, Jiang Z, Zhang G, Tong L, Tang B. Detection of Cysteine Sulfenic Acid on E. coli Proteins with a Biotin-Benzoboroxole Probe. ACS Chem Biol. 2023 Jun 16;18(6):1351-1359. View Source
• [2] Niu Y, Chen Z, Jiang Z, Yang Y, Liu G, Cheng X, Jiang Z, Zhang G, Tong L, Tang B. Detection of Cysteine Sulfenic Acid on E. coli Proteins with a Biotin-Benzoboroxole Probe. ACS Chem Biol. 2023 Jun 16;18(6):1351-1359. View Source